Cas no 156510-97-3 (zeta-Cyclodextrin)

zeta-Cyclodextrin structure

Product Name:zeta-Cyclodextrin

CAS No:156510-97-3

MF:C₆₆H₁₁₀O₅₅

MW:1783.54662847519

CID:4669618

PubChem ID:162394186

Update Time:2024-03-01

zeta-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

- zeta-Cyclodextrin
- Inchi： 1S/C66H110O55/c67-1-12-45-23(78)34(89)56(100-12)112-46-13(2-68)102-58(36(91)25(46)80)114-48-15(4-70)104-60(38(93)27(48)82)116-50-17(6-72)106-62(40(95)29(50)84)118-52-19(8-74)108-64(42(97)31(52)86)120-54-21(10-76)110-66(44(99)33(54)88)121-55-22(11-77)109-65(43(98)32(55)87)119-53-20(9-75)107-63(41(96)30(53)85)117-51-18(7-73)105-61(39(94)28(51)83)115-49-16(5-71)103-59(37(92)26(49)81)113-47-14(3-69)101-57(111-45)35(90)24(47)79/h12-99H,1-11H2/t12-,13-,14-,15-,16-,17-,18-,19?,20?,21-,22-,23-,24-,25+,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45?,46?,47-,48-,49-,50-,51-,52-,53-,54-,55-,56?,57?,58-,59-,60-,61-,62-,63-,64-,65-,66-/m1/s1
- InChI Key： FRRXZRMDESZTKD-HQHYJCQHSA-N
- SMILES： O1C2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H](C(CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H](C(CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@@H](C([C@@H](CO)O2)OC2[C@@H]([C@H](C1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

Exact Mass: 1782.5810576g/mol
Monoisotopic Mass: 1782.5810576g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 33
Hydrogen Bond Acceptor Count: 55
Heavy Atom Count: 121
Rotatable Bond Count: 11
Complexity: 2460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 49
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -23.6
Topological Polar Surface Area: 871Å²

Experimental Properties

Density: 1.624±0.06 g/cm3 (20 ºC 760 Torr),

zeta-Cyclodextrin Production Method

Production Method 1

9005-82-7

156510-97-3

156510-99-5

156510-94-0

7585-39-9

10016-20-3

156510-96-2

85220-53-7

156510-98-4

17465-86-0

156510-95-1

Reaction Conditions

1.1 Catalysts: Cyclodextrin glucanotransferase Solvents: Water ; 240 min, pH 5.5, 60 °C; 10 min, reflux

Reference

Effect of the reaction temperature on the transglycosylation reactions catalyzed by the cyclodextrin glucanotransferase from Bacillus macerans for the synthesis of large-ring cyclodextrins

Qi, Qingsheng; She, Xiaoyan; Endo, Tomohiro; Zimmermann, Wolfgang, Tetrahedron, 2004, 60(3), 799-806